Cas no 2171728-95-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid
• CAS No: 2171728-95-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6109218
• PubChem ID: 165722659
• Update Time: 2025-05-21

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid
• EN300-1489800
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]piperidine-2-carboxylic acid
• 2171728-95-1

• Inchi： 1S/C26H30N2O5/c1-26(2,15-23(29)28-14-8-7-13-22(28)24(30)31)27-25(32)33-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21-22H,7-8,13-16H2,1-2H3,(H,27,32)(H,30,31)
• InChI Key： VTOMTVGISMZLMP-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CC(N1CCCCC1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid (CAS No. 2171728-95-1) is a highly specialized organic molecule with significant applications in the fields of medicinal chemistry and peptide synthesis. This compound is notable for its complex structure, which incorporates a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a methylbutanoyl substituent. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of the amine functional group during synthesis.

Recent studies have highlighted the importance of this compound in the development of bioactive molecules. Its structure allows for precise control over the stereochemistry and functionality of peptides, making it an invaluable tool in drug discovery. The piperidine ring, a six-membered amine-containing structure, contributes to the molecule's stability and bioavailability, while the Fmoc group ensures that the amine remains unreactive until specifically deprotected during synthesis.

The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The use of Fmoc chemistry ensures that the molecule can be integrated into larger peptide frameworks without premature side reactions. This has led to its widespread use in the construction of complex polypeptides and small molecule inhibitors.

One of the most exciting developments involving this compound is its role in targeted drug delivery systems. Researchers have explored its potential as a carrier for therapeutic agents, leveraging its structural properties to enhance drug stability and delivery efficiency. Additionally, its compatibility with various coupling agents has made it a preferred choice in solid-phase peptide synthesis (SPPS), where precise control over reaction conditions is essential.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of this compound. Molecular modeling studies have revealed insights into its conformational flexibility and interaction patterns with biological targets. These findings are crucial for optimizing its use in drug design and for understanding its pharmacokinetic properties.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoylpiperidine-2-carboxylic acid (CAS No. 2171728-95-1) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique structure and functional groups make it an indispensable tool in peptide synthesis and drug discovery. As research continues to uncover new applications and optimizations, this compound will undoubtedly play an even more pivotal role in advancing therapeutic development.